Cas no 201731-79-5 (2-Bromo-9,10-diphenylanthracene)

• Product Name: 2-Bromo-9,10-diphenylanthracene
• CAS No: 201731-79-5
• MF: C₂₆H₁₇Br
• MW: 409.317186117172
• MDL: MFCD14708167
• CID: 66624
• PubChem ID: 87561653
• Update Time: 2025-06-22

2-Bromo-9,10-diphenylanthracene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-9,10-diphenylanthracene
• 2-Brom-9,10-diphenyl-anthracen
• 2-bromo-9,10-diphenyl-9,10-dihydroanthracene
• 2-bromo-9,10-diphenyl-anthracene
• 2-bromo-9,10-diphenylantracene
• Anthracene,2-bromo-9,10-diphenyl
• OZNXPZBQVNNJCS-UHFFFAOYSA-N
• TRA0044723
• VZ24055
• AX8246839
• ST24040201
• B3442
• X4082
• 731B795

• MDL： MFCD14708167
• Inchi： 1S/C26H17Br/c27-20-15-16-23-24(17-20)26(19-11-5-2-6-12-19)22-14-8-7-13-21(22)25(23)18-9-3-1-4-10-18/h1-17H
• InChI Key： OZNXPZBQVNNJCS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=C1)C(C1C=CC=CC=1)=C1C=CC=CC1=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 408.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 475
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.344
• Melting Point: 185.0 to 189.0 deg-C
• PSA: 0.00000
• LogP: 8.08950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Bromo-9,10-diphenylanthracene

Comprehensive Overview of 2-Bromo-9,10-diphenylanthracene (CAS No. 201731-79-5): Properties, Applications, and Industry Insights

2-Bromo-9,10-diphenylanthracene (CAS No. 201731-79-5) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, photochemistry, and organic electronics. This brominated anthracene derivative is characterized by its unique molecular structure, which combines a central anthracene core with two phenyl groups and a bromine substituent. The compound's photophysical properties and electronic characteristics make it a valuable building block for advanced materials, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices.

The growing demand for energy-efficient lighting solutions and sustainable technologies has driven research into novel organic semiconductors, with 2-Bromo-9,10-diphenylanthracene emerging as a promising candidate. Its ability to facilitate charge transport and exhibit high luminescence efficiency aligns with current industry trends toward green chemistry and renewable energy. Researchers are particularly interested in its potential applications in next-generation displays and flexible electronics, which are among the most searched topics in materials science today.

From a synthetic chemistry perspective, 2-Bromo-9,10-diphenylanthracene serves as a versatile intermediate for various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. This reactivity profile makes it invaluable for constructing more complex π-conjugated systems, which are essential components in molecular electronics. The compound's thermal stability and solubility characteristics also contribute to its utility in solution-processable organic semiconductors, addressing a key challenge in the field of printed electronics.

Recent advancements in organic electronic devices have highlighted the importance of 2-Bromo-9,10-diphenylanthracene as a host material in phosphorescent OLEDs. Its ability to prevent triplet-triplet annihilation while maintaining high electroluminescence efficiency has made it a subject of numerous patent applications and research publications. These developments coincide with increasing online searches for OLED technology improvements and longer-lasting display materials, reflecting the compound's relevance to current market demands.

The compound's fluorescence properties have also found applications in chemical sensors and bioimaging probes, areas that have seen exponential growth in research interest. Its large Stokes shift and environment-sensitive emission make it particularly useful for developing ratiometric sensors, a topic frequently searched by analytical chemists and biomedical researchers. This dual functionality in both electronic and biological applications underscores the compound's interdisciplinary importance.

Quality control and characterization of 2-Bromo-9,10-diphenylanthracene typically involve advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for optoelectronic applications, addressing common queries about material purity standards in the organic electronics industry.

As the scientific community continues to explore sustainable material alternatives, 2-Bromo-9,10-diphenylanthracene represents an important example of how molecular engineering can address contemporary technological challenges. Its combination of structural versatility, optical properties, and processing advantages positions it as a key player in the ongoing development of advanced organic materials, making it a frequent subject in academic literature and industry reports alike.